Cas no 1805045-33-3 (4-(Difluoromethyl)-2,3-dihydroxypyridine-5-sulfonamide)

• Product Name: 4-(Difluoromethyl)-2,3-dihydroxypyridine-5-sulfonamide
• CAS No: 1805045-33-3
• MF: C₆H₆F₂N₂O₄S
• MW: 240.184647083282
• CID: 4917304
• Update Time: 2025-05-21

4-(Difluoromethyl)-2,3-dihydroxypyridine-5-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-2,3-dihydroxypyridine-5-sulfonamide

• Inchi： 1S/C6H6F2N2O4S/c7-5(8)3-2(15(9,13)14)1-10-6(12)4(3)11/h1,5,11H,(H,10,12)(H2,9,13,14)
• InChI Key： HVQPEDFZZNXOGJ-UHFFFAOYSA-N
• SMILES： S(C1=CNC(C(=C1C(F)F)O)=O)(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 460
• XLogP3: -1.5
• Topological Polar Surface Area: 118

Additional information on 4-(Difluoromethyl)-2,3-dihydroxypyridine-5-sulfonamide

4-(Difluoromethyl)-2,3-dihydroxypyridine-5-sulfonamide: A Comprehensive Overview

4-(Difluoromethyl)-2,3-dihydroxypyridine-5-sulfonamide (CAS No. 1805045-33-3) is a chemically synthesized compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a pyridine ring substituted with a difluoromethyl group at the 4-position and a sulfonamide group at the 5-position. The presence of hydroxyl groups at the 2 and 3 positions further enhances its structural complexity and functional versatility.

The synthesis of 4-(Difluoromethyl)-2,3-dihydroxypyridine-5-sulfonamide involves a series of intricate chemical reactions, including nucleophilic substitutions, oxidations, and reductions. Recent advancements in synthetic methodologies have enabled researchers to optimize the production process, ensuring higher yields and improved purity. This compound has been extensively studied for its potential applications in drug discovery, particularly in the development of novel therapeutic agents targeting various disease states.

One of the most promising areas of research involving CAS No. 1805045-33-3 is its role as a precursor in the synthesis of bioactive molecules. Studies have demonstrated that this compound can serve as a versatile building block for constructing complex heterocyclic frameworks, which are often found in natural products and pharmaceutical agents. For instance, its ability to undergo various coupling reactions has made it a valuable intermediate in the construction of peptide-based drugs.

In terms of pharmacological properties, 4-(Difluoromethyl)-2,3-dihydroxypyridine-5-sulfonamide exhibits interesting bioactivity profiles. Preclinical studies have shown that it possesses moderate inhibitory effects on certain enzymes associated with inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Furthermore, recent research has explored its role in modulating cellular signaling pathways involved in cancer progression, highlighting its potential as an anticancer therapeutic.

The structural features of CAS No. 1805045-33-3 also make it an attractive candidate for use in materials science applications. Its sulfonamide group imparts hydrophilic properties, while the difluoromethyl substitution introduces electron-withdrawing effects that can influence molecular interactions. These characteristics make it suitable for applications ranging from polymer chemistry to catalysis.

From an environmental perspective, understanding the degradation pathways and ecological impact of 4-(Difluoromethyl)-2,3-dihydroxypyridine-5-sulfonamide is crucial for ensuring sustainable practices in chemical manufacturing. Recent studies have focused on identifying microbial degradation mechanisms and assessing its potential toxicity to aquatic organisms. These findings are essential for developing eco-friendly production processes and minimizing environmental risks.

In conclusion, 4-(Difluoromethyl)-2,3-dihydroxypyridine-5-sulfonamide (CAS No. 1805045-33-3) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure and functional groups make it a valuable tool in both academic research and industrial development. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.